4-hydroxy Amphetamine (hydrochloride)
4-hydroxy Amphetamine (hydrochloride)
4-Hydroxyamphetamine (4-HA) is a bioactive metabolite of amphetamine. This sympathomimetic is an agonist of the trace amine-associated receptor 1 (EC50 = ~0.2 μM in HEK293 cells expressing rat TAAR1). As a 1% ophthalmologic solution, 4-HA has been used to dilate the pupil in the diagnosis of Horner’s syndrome. This product is intended only for forensic and research purposes.
Brand Name:
Vulcanchem
CAS No.:
876-26-6
VCID:
VC0164108
InChI:
InChI=1S/C9H13NO.ClH/c1-7(10)6-8-2-4-9(11)5-3-8;/h2-5,7,11H,6,10H2,1H3;1H
SMILES:
CC(CC1=CC=C(C=C1)O)N.Cl
Molecular Formula:
C9H14ClNO
Molecular Weight:
187.66 g/mol
4-hydroxy Amphetamine (hydrochloride)
CAS No.: 876-26-6
Reference Standards
VCID: VC0164108
Molecular Formula: C9H14ClNO
Molecular Weight: 187.66 g/mol
| CAS No. | 876-26-6 |
|---|---|
| Product Name | 4-hydroxy Amphetamine (hydrochloride) |
| Molecular Formula | C9H14ClNO |
| Molecular Weight | 187.66 g/mol |
| IUPAC Name | 4-(2-aminopropyl)phenol;hydrochloride |
| Standard InChI | InChI=1S/C9H13NO.ClH/c1-7(10)6-8-2-4-9(11)5-3-8;/h2-5,7,11H,6,10H2,1H3;1H |
| Standard InChIKey | MYTMYIPUXIMVQW-UHFFFAOYSA-N |
| SMILES | CC(CC1=CC=C(C=C1)O)N.Cl |
| Canonical SMILES | CC(CC1=CC=C(C=C1)O)N.Cl |
| Description | 4-Hydroxyamphetamine (4-HA) is a bioactive metabolite of amphetamine. This sympathomimetic is an agonist of the trace amine-associated receptor 1 (EC50 = ~0.2 μM in HEK293 cells expressing rat TAAR1). As a 1% ophthalmologic solution, 4-HA has been used to dilate the pupil in the diagnosis of Horner’s syndrome. This product is intended only for forensic and research purposes. |
| Synonyms | 4-HA;α-methyl Tyramine;p-hydroxy Amphetamine;para-hydroxy Amphetamine;Paredrine;POHA |
| Reference | 1.Hermanson, D.J.,Hartley, N.D.,Gamble-George, J., et al. Substrate-selective COX-2 inhibition decreases anxiety via endocannabinoid activation. Nature Neuroscience 16(9), 1291-1298 (2013). |
| PubChem Compound | 160807 |
| Last Modified | Nov 11 2021 |
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